Cas no 1251131-14-2 (3-ethoxybutanethioamide)

• Product Name: 3-ethoxybutanethioamide
• CAS No: 1251131-14-2
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 5823981
• PubChem ID: 17806754
• Update Time: 2025-05-24

3-ethoxybutanethioamide Chemical and Physical Properties

Names and Identifiers

• 3-ethoxybutanethioamide
• EN300-1794950
• 1251131-14-2

• Inchi： 1S/C6H13NOS/c1-3-8-5(2)4-6(7)9/h5H,3-4H2,1-2H3,(H2,7,9)
• InChI Key： ILFVNQMUGHZXDM-UHFFFAOYSA-N
• SMILES： S=C(CC(C)OCC)N

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.3Ų

Additional information on 3-ethoxybutanethioamide

3-Ethoxybutanethioamide: A Comprehensive Overview

3-Ethoxybutanethioamide (CAS No. 1251131-14-2) is a compound of significant interest in the field of organic chemistry, particularly due to its unique structural properties and potential applications in various industries. This compound, with the molecular formula C6H13NOSS, belongs to the class of thioamides, which are known for their versatile reactivity and functional group compatibility. Recent advancements in synthetic methodologies have further highlighted the importance of 3-ethoxybutanethioamide in both academic research and industrial settings.

The structure of 3-ethoxybutanethioamide consists of a butane chain with an ethoxy group at the third position and a thioamide functional group at the terminal end. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable precursor in organic synthesis. The thioamide group, in particular, is known for its ability to participate in various nucleophilic and electrophilic reactions, which has been extensively explored in recent studies.

One of the most notable applications of 3-ethoxybutanethioamide is its role as an intermediate in the synthesis of bioactive compounds. Recent research has demonstrated its utility in the construction of complex molecules with potential pharmacological activities. For instance, studies have shown that derivatives of 3-ethoxybutanethioamide can exhibit anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its role in medicinal chemistry, 3-ethoxybutanethioamide has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have garnered significant attention due to their potential use in gas storage, catalysis, and sensing technologies.

The synthesis of 3-ethoxybutanethioamide typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, researchers have reported the use of transition metal catalysts to facilitate key transformations, such as coupling reactions and reductions, which are critical in constructing the molecule's backbone.

From an analytical standpoint, 3-ethoxybutanethioamide has been thoroughly characterized using modern spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the compound's structure, while mass spectrometry has provided insights into its fragmentation patterns under different conditions. These analyses are crucial for ensuring the quality and purity of the compound during its synthesis and application.

Looking ahead, ongoing research continues to uncover new facets of 3-ethoxybutanethioamide's chemistry. One emerging area of interest is its use in click chemistry reactions, where its thioamide functionality can serve as a reactive handle for assembling larger molecular architectures. Additionally, investigations into its biodegradation pathways are shedding light on its environmental impact, which is increasingly important for sustainable chemical practices.

In conclusion, 3-Ethoxybutanethioamide (CAS No. 1251131-14-2) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across fields such as pharmacology, materials science, and catalysis underscore its significance as a versatile building block. As research progresses, it is anticipated that this compound will continue to play a pivotal role in driving innovation and discovery within these disciplines.